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Compound Name: Hexyl heptanoate
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl heptanoate is a fatty acid ester that serves as a valuable component in the fragrance
industry. It is synthesized from hexanol and heptanoic acid.[1] This document provides detailed
application notes and protocols for the utilization of hexyl heptanoate in fragrance formulation
research. It includes its physicochemical properties, odor profile, and methodologies for its
evaluation in various fragrance applications.

Physicochemical Properties and Odor Profile

Hexyl heptanoate is a liquid at room temperature with a characteristic herbaceous and green
aroma.[1][2] Its properties make it a versatile ingredient in the creation of fresh and natural
scent compositions.

Table 1: Physicochemical Properties of Hexyl Heptanoate
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Property Value Reference

Molecular Formula C13H2602 [1]

Molecular Weight 214.34 g/mol [1]

Appearance Liquid [1]
Herbaceous, Green, Dank

Odor _ [1][2]
Foliage, Mallow Leaves

Density 0.860 - 0.865 g/cm? at 20°C [1][2]

Refractive Index

1.426 - 1.430 at 20°C

[1](2]

252.00 to 253.00 °C at 760.00

Boiling Point [2]
mm Hg
Flash Point 229.00 °F (109.44 °C) [2]
- Insoluble in water; Soluble in
Solubility [1]

ethanol

Vapor Pressure

0.014000 mmHg @ 25.00 °C
(est)

[2]

logP (o/w)

5.371 (est)

[2]

Olfactory Signaling Pathway

The perception of fragrance molecules like hexyl heptanoate is initiated by their interaction

with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRSs) located on the

surface of olfactory receptor neurons in the nasal cavity. The binding of an odorant to its

specific OR triggers a conformational change in the receptor, leading to the activation of a G-

protein, typically Gaolf. This activation initiates a downstream signaling cascade, resulting in

the generation of an action potential that is transmitted to the olfactory bulb in the brain, where

the odor is processed and perceived. The combinatorial activation of various ORs by different

odorants allows for the discrimination of a vast array of scents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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